Cas no 1805545-34-9 (3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid
• CAS No: 1805545-34-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4890159
• Update Time: 2025-07-20

3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c9-6(10)4-1-3(2-11)5(8(14)15)12-7(4)13/h1,6H,2,11H2,(H,12,13)(H,14,15)
• InChI Key： PYRIRJHBFBUDHA-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)O)=C(CN)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -3.3
• Topological Polar Surface Area: 92.4

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid (CAS No. 1805545-34-9)

3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1805545-34-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its aminomethyl, difluoromethyl, and hydroxypyridine substituents, contribute to its unique chemical properties and potential therapeutic applications.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic center, making the compound a viable precursor for further functionalization through various chemical reactions such as condensation, alkylation, or acylation. This reactivity is particularly valuable in synthetic chemistry, where it can be leveraged to construct more complex molecular architectures. Additionally, the presence of a hydroxypyridine moiety at the 6-position enhances the compound's solubility and interaction with biological targets, which is crucial for drug-like properties.

The difluoromethyl group at the 5-position is a key feature that influences both the electronic and steric properties of the molecule. Fluorine atoms are well-documented in medicinal chemistry for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the introduction of fluorine can lead to increased binding entropy and improved pharmacokinetic profiles, making this modification highly desirable in drug discovery efforts. The combination of these structural elements in 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid suggests a molecule with multifaceted potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. Studies have indicated that derivatives of pyridine containing similar substituents may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. For instance, modifications at the 2-carboxylic acid position can alter the compound's solubility and binding affinity, which are critical factors in drug design.

In the realm of drug development, small molecules like 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid serve as valuable building blocks for lead optimization. The presence of multiple reactive sites allows for systematic exploration of structure-activity relationships (SAR), enabling chemists to fine-tune properties such as potency, selectivity, and toxicity. Current research is focused on identifying novel scaffolds that can be modified to address unmet medical needs more effectively.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and hydroxylation methods are commonly employed in its preparation. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for both preclinical studies and potential clinical trials.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that target the underlying mechanisms of these diseases. The structural features of 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid make it a candidate for such applications.

Another emerging application is in the field of antiviral research. The ability to modulate viral replication through small-molecule inhibitors has been demonstrated widely. Pyridine derivatives have been explored as antiviral agents due to their capacity to interfere with viral enzymes or receptors involved in infection cycles. The unique combination of substituents in this compound may provide an advantage in developing treatments against RNA viruses or other pathogens.

The pharmacokinetic properties of 3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Advanced techniques like high-throughput screening (HTS) and structure-based drug design (SBDD) are being utilized to optimize these properties. The insights gained from studying this compound could contribute to broader strategies for improving drug-like characteristics.

In conclusion,3-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-2-carboxylic acid (CAS No. 1805545-34-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple opportunities for functionalization and derivatization, making it a valuable asset in drug discovery efforts aimed at addressing various therapeutic areas. As research continues to uncover new biological targets and mechanisms,this compound may play an increasingly important role in developing next-generation therapeutics.